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Compound of Interest

Compound Name: PSB-1491

Cat. No.: B12365221

For immediate use by researchers, scientists, and drug development professionals, this
document outlines the essential procedures for the safe and proper disposal of PSB-1491.
While specific disposal instructions for PSB-1491 are not readily available in public
documentation, this guide provides a framework based on general best practices for the
disposal of non-hazardous solid research chemicals. Adherence to these guidelines is crucial
for minimizing environmental impact and ensuring personnel safety. It is imperative to consult
your institution's Environmental Health and Safety (EHS) office for specific protocols and

regulatory compliance.

PSB-1491 is a potent and selective monoamine oxidase B (MAO-B) inhibitor, supplied as a
solid powder.[1][2] Although it is shipped as a non-hazardous chemical under ambient
temperatures, proper handling and disposal are essential laboratory practices.[1]

Chemical and Physical Properties of PSB-1491

A summary of the known quantitative data for PSB-1491 is presented below. This information is
critical for a comprehensive understanding of the compound's characteristics.
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Property

Value

Chemical Formula

C15H11CI2N30[1]

Molecular Weight 320.17 g/mol [1]
Exact Mass 319.0279 u
Appearance Solid powder
Purity >98%

IC50 (MAO-B) 0.386 nM

Personal Protective Equipment (PPE)

Before handling PSB-1491, all personnel must be equipped with the appropriate personal

protective equipment to minimize exposure risks.

Equipment Specification Purpose
) Safety glasses with side- Protects eyes from dust and
Eye Protection )
shields splashes.

Hand Protection

Chemical-resistant gloves )
Prevents skin contact.

(e.g., nitrile)

Body Protection

Protects skin and clothing from
Laboratory coat o
contamination.

Respiratory Protection

Recommended when handling
Dust mask or respirator the powdered form to avoid

inhalation.

Step-by-Step Disposal Procedure

The disposal of PSB-1491 and its containers must be conducted in a manner that prevents

environmental contamination and complies with all applicable federal, state, and local

regulations.
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Collection:

o Collect waste PSB-1491 in a designated, clearly labeled, and sealable container.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
office.

Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Short-term storage can be at 0-4°C, while long-term storage should be at -20°C.

Waste Determination:

o Although shipped as non-hazardous, it is best practice to treat all research chemical waste
as potentially hazardous until a formal waste determination is made by a trained
professional, as outlined by the Resource Conservation and Recovery Act (RCRA).

Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the chemical
waste.

o Provide them with all available information on the compound.
o Do not dispose of PSB-1491 down the drain or in the general trash.

Experimental Protocols

Detailed experimental protocols for the use of PSB-1491 as a MAO-B inhibitor would be
specific to the research being conducted. These protocols should always include safety
considerations for handling and waste disposal at each step.

Visualizing the Disposal Workflow
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The following diagram illustrates a logical workflow for the proper handling and disposal of a
research chemical like PSB-1491.

Preparation

Don Appropriate PPE

'

Review Safety Information
(If available, or treat as unknown)

Handlinp & Use

Weigh Solid Compound

'

Prepare Solution

'

Conduct Experiment

Waste Management

Collect Solid Waste Collect Liquid Waste
(e.g., contaminated tips, tubes) (e.g., unused solution)

'

Segregate into Labeled, <

Sealable Waste Containers

'

Store Waste in Designated Area

Disposal

Contact EHS for Pickup

End: Proper Disposal
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Click to download full resolution via product page
Caption: Workflow for the Safe Handling and Disposal of PSB-1491.

In the event of accidental release or exposure, immediate action is necessary. For skin contact,
wash the affected area with soap and plenty of water. For eye contact, rinse thoroughly with
water for at least 15 minutes and consult a physician. If inhaled, move to fresh air. If ingested,
rinse your mouth with water and consult a physician. Always refer to your institution's specific
emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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